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Compound of Interest

Compound Name: [(Trifluoromethyl)thio]acetic acid

Cat. No.: B1352778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of the trifluoromethylthio (SCF3) group into organic molecules is a pivotal

strategy in modern medicinal and agricultural chemistry. This functional group significantly

enhances the lipophilicity, metabolic stability, and membrane permeability of bioactive

compounds. This document provides detailed application notes and experimental protocols for

the use of key electrophilic trifluoromethylthiolating reagents, facilitating their application in

research and drug development.

N-(Trifluoromethylthio)saccharin
N-(Trifluoromethylthio)saccharin is a highly reactive, bench-stable, and crystalline solid that

serves as an efficient electrophilic reagent for introducing the SCF3 moiety into a diverse range

of organic molecules under mild conditions.[1] It offers a significant advantage over earlier

methods that often required harsh reaction conditions or the use of toxic and difficult-to-handle

reagents.[1]

Synthesis of N-(Trifluoromethylthio)saccharin
N-(Trifluoromethylthio)saccharin can be synthesized from readily available and inexpensive

saccharin.[1][2] The process involves the chlorination of saccharin followed by a reaction with a

trifluoromethylthiolating source.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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